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Compound of Interest

Compound Name: 3,4-Dichlorobenzylamine

Cat. No.: B086363 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step logistical information for the safe

disposal of 3,4-Dichlorobenzylamine, a corrosive compound requiring meticulous

management.

Key Safety and Physical Data
A thorough understanding of the compound's properties is the first step in safe handling. The

following table summarizes the key quantitative data for 3,4-Dichlorobenzylamine.
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Property Value Source

Molecular Formula C₇H₇Cl₂N [1]

Molecular Weight 176.04 g/mol [1][2]

CAS Number 102-49-8 [1][2]

EC Number 203-035-1 [2]

Form Liquid [2]

Density 1.32 g/mL at 25 °C [2]

Flash Point 113 °C (235.4 °F) - closed cup [2]

Refractive Index n20/D 1.578 [2]

Hazard Class 8 (Corrosive) [2]

Packing Group III [3]

UN Number UN2735 [3]

Procedural Workflow for Disposal
The proper disposal of 3,4-Dichlorobenzylamine is a multi-step process that begins with

appropriate personal protective equipment and ends with transfer to a licensed waste disposal

facility. The following diagram outlines the mandatory workflow to ensure safety and

compliance.
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Figure 1. Logical workflow for the safe disposal of 3,4-Dichlorobenzylamine.
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Detailed Experimental Protocols
1. Personal Protective Equipment (PPE): Before handling 3,4-Dichlorobenzylamine, it is

mandatory to wear appropriate personal protective equipment. This includes, but is not limited

to, a lab coat, nitrile gloves, and protective eyewear such as chemical safety goggles or a face

shield.[3] All handling of the product should occur in a well-ventilated area or within a closed

system with appropriate exhaust ventilation.[3]

2. Waste Collection: All waste containing 3,4-Dichlorobenzylamine must be collected in a

suitable, closed container clearly labeled as hazardous waste.[3][4] The container should be

made of a material compatible with the chemical. It is crucial to keep the waste container

closed except when adding more waste.[4]

3. Segregation of Waste: 3,4-Dichlorobenzylamine is incompatible with strong oxidizing

agents and strong acids.[3] Therefore, it is imperative to store its waste separately from these

substances to prevent hazardous reactions.[4]

4. Disposal of Empty Containers: Thoroughly empty the original container of all contents. The

first rinse of the empty container must be collected and disposed of as hazardous waste.[4] For

containers that held highly toxic chemicals (LD50 < 50mg/kg), the first three rinses must be

collected as hazardous waste.[4] After thorough rinsing and air-drying, the container can be

disposed of according to institutional guidelines.

5. Storage of Hazardous Waste: Store the sealed and labeled hazardous waste container in a

designated, cool, dry, and well-ventilated area away from incompatible materials.[3] The

storage area should be secure and accessible only to authorized personnel.

6. Final Disposal: The final and only acceptable method for the disposal of 3,4-
Dichlorobenzylamine is through an approved waste disposal plant. Contact your institution's

Environmental Health and Safety (EHS) department to arrange for the pickup and disposal by a

licensed hazardous waste management company. Under no circumstances should 3,4-
Dichlorobenzylamine be disposed of down the drain or in regular trash.[4][5]

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of 3,4-Dichlorobenzylamine, thereby protecting themselves, their colleagues, and the

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

